![molecular formula C12H22N2 B5113648 1-bicyclo[2.2.1]hept-2-yl-4-methylpiperazine](/img/structure/B5113648.png)
1-bicyclo[2.2.1]hept-2-yl-4-methylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-bicyclo[2.2.1]hept-2-yl-4-methylpiperazine is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a bicyclic piperazine derivative that has been shown to have potential therapeutic applications in various fields of medicine. In 2.1]hept-2-yl-4-methylpiperazine.
Mechanism of Action
The mechanism of action of 1-bicyclo[2.2.1]hept-2-yl-4-methylpiperazine is not fully understood. However, it has been suggested that this compound acts as a modulator of GABAergic neurotransmission. This compound has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting neuronal activity. This may explain the anticonvulsant and anxiolytic effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to increase the levels of GABA in the brain, which may explain its anticonvulsant and anxiolytic effects. Additionally, this compound has been shown to increase the release of dopamine in the brain, which may explain its potential use in the treatment of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-bicyclo[2.2.1]hept-2-yl-4-methylpiperazine in lab experiments is its well-established synthesis method. This compound is readily available and can be synthesized in high yield and purity. Additionally, this compound has been extensively studied for its potential therapeutic applications, making it a promising candidate for further research.
One of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have neurotoxic effects in animal models, which may limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret the results of experiments involving this compound.
Future Directions
There are several future directions for research involving 1-bicyclo[2.2.1]hept-2-yl-4-methylpiperazine. One potential direction is the investigation of this compound's potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity. Finally, the synthesis of analogs of this compound may lead to the development of more potent and selective compounds for therapeutic use.
Synthesis Methods
The synthesis of 1-bicyclo[2.2.1]hept-2-yl-4-methylpiperazine involves the reaction of 4-methylpiperazine with bicyclo[2.2.1]hept-2-ene in the presence of a catalyst. This reaction yields the desired compound in high yield and purity. The synthesis of this compound has been well-established in the literature, and it is readily available for research purposes.
Scientific Research Applications
1-bicyclo[2.2.1]hept-2-yl-4-methylpiperazine has been studied extensively for its potential therapeutic applications. This compound has been shown to have anticonvulsant, analgesic, and anxiolytic effects in animal models. Additionally, this compound has been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
1-(2-bicyclo[2.2.1]heptanyl)-4-methylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2/c1-13-4-6-14(7-5-13)12-9-10-2-3-11(12)8-10/h10-12H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAWVLJSYXIAGKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2CC3CCC2C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.